Cas no 2217-60-9 (Thymohydroquinone)

• Product Name: Thymohydroquinone
• CAS No: 2217-60-9
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 270886
• PubChem ID: 95779
• Update Time: 2025-04-19

Thymohydroquinone Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol,2-methyl-5-(1-methylethyl)-
• 2-methyl-5-propan-2-ylbenzene-1,4-diol
• 1,4-dihydroxy-2-isopropyl-5-methylbenzene
• 2-hydroxythymol
• 2-isopropyl-5-methylhydroquinone
• 2-isopropyl-5-methyl-p-hydroquinone
• 2-Methyl-5-isopropylhydroquinone
• BRN 2084452
• Hydroquinone, 5-isopropyl-2-methyl-
• Hydrothymoquinone
• p-Cymene-2,5-diol
• Thymohydroquinone
• Thymoquinol
• CS-0259073
• IMW
• SCHEMBL69082
• 2-methyl-5-(1-methylethyl)-1,4-benzenediol
• Thymohydroquinone (I)
• NSC-34803
• NSC34803
• WLN: QR DQ B1 EY1&1
• 4-HYDROXY-5-ISOPROPYL-2-METHYLPHENOL
• UNII-1C2ICM1R8V
• NS00115982
• HY-W196368
• Thymohydrochinon
• DTXSID70176706
• NSC 34803
• 1,4-Benzenediol, 2-methyl-5-(1-methylethyl)-
• EN300-722422
• 2,5-DIHYDROXY-P-CYMENE
• 2-isopropyl-5-methyl-benzene-1,4-diol
• 2217-60-9
• FT-0700031
• CHEMBL4204349
• 2-ISOPROPYL-5-METHYLBENZENE-1,4-DIOL
• 2-methyl-5-(propan-2-yl)benzene-1,4-diol
• 9J9
• 2-methyl-5-propan-2-ylbenzene-1, 4-diol
• 1, 2-methyl-5-(1-methylethyl)-
• AKOS006274324
• 1C2ICM1R8V
• Z1198148655
• TS-08837
• G89072
• DA-58560

• Inchi： 1S/C10H14O2/c1-6(2)8-5-9(11)7(3)4-10(8)12/h4-6,11-12H,1-3H3
• InChI Key： OQIOHYHRGZNZCW-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C(=CC=1C(C)C)O

Computed Properties

• Exact Mass: 166.09942
• Monoisotopic Mass: 166.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.0060 (rough estimate)
• Melting Point: 148°C
• Boiling Point: 290°C (estimate)
• Flash Point: 147.9±21.1 °C
• Refractive Index: 1.5277 (estimate)
• Solubility: Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly)
• PSA: 40.46
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Thymohydroquinone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, Refrigerator, under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids